Cas no 500169-97-1 (4H-Thiopyran-4-one, 2-(4-chlorophenyl)-6-mercapto-)

• Product Name: 4H-Thiopyran-4-one, 2-(4-chlorophenyl)-6-mercapto-
• CAS No: 500169-97-1
• MF: C₁₁H₇ClOS₂
• MW: 254.755679368973
• CID: 1549074
• Update Time: 2024-08-24

4H-Thiopyran-4-one, 2-(4-chlorophenyl)-6-mercapto- Chemical and Physical Properties

Names and Identifiers

• 4H-Thiopyran-4-one, 2-(4-chlorophenyl)-6-mercapto-

• Inchi： 1S/C11H7ClOS2/c12-8-3-1-7(2-4-8)10-5-9(13)6-11(14)15-10/h1-6,14H
• InChI Key： BBSPYPVBLZRYFG-UHFFFAOYSA-N
• SMILES： C1(C2=CC=C(Cl)C=C2)SC(S)=CC(=O)C=1

Computed Properties

• Exact Mass: 253.96281

Experimental Properties

• Density: 1.44±0.1 g/cm3(Predicted)
• Boiling Point: 399.3±42.0 °C(Predicted)
• PSA: 17.07
• pka: 4.50±1.00(Predicted)